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Compound of Interest

Compound Name: S 135

Cat. No.: B1680364

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
The designation "S 135" is not universally standardized and can refer to different chemical
products. This guide provides detailed disposal procedures for two substances identified as "S
135" in a laboratory or research context: STS-135, a synthetic cannabinoid, and S-135, a paint
reducer. Additionally, a general framework for laboratory chemical waste disposal is provided to
ensure safe practices for various materials.

General Principles of Laboratory Chemical Waste
Management

All chemical waste should be treated as hazardous unless confirmed to be non-hazardous by a
qualified individual.[1] Adherence to institutional and regulatory guidelines is paramount. The
following steps provide a general protocol for handling chemical waste in a laboratory setting.

[2]3]

o Waste Identification and Classification: The first step is to determine if a chemical is a waste
product. A chemical is considered waste when it is no longer intended for use.[1]
Subsequently, the waste must be classified based on its hazards (e.g., ignitable, corrosive,
reactive, toxic).[4][5]

e Segregation: Incompatible wastes must be segregated to prevent dangerous reactions.[6]
For instance, acids should be stored separately from bases, and oxidizing agents should be
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kept away from organic compounds.[6]

o Container Management: Waste must be stored in containers that are compatible with the
chemical.[4] The original container is often a suitable choice.[7] Containers must be in good
condition, with no leaks or cracks, and must be kept closed except when adding waste.[6]
Liquid waste containers should be stored in secondary containment trays.[8]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name of the contents, and the associated hazards.[6] The date the
container becomes full should also be recorded.[6]

o Storage: Hazardous waste should be stored in a designated Satellite Accumulation Area
(SAA) at or near the point of generation.[6][8] The volume of waste in an SAA is limited,
typically to 55 gallons of hazardous waste or 1 quart of acutely hazardous waste.[8]

» Disposal: Arrange for professional disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed waste disposal service.[2] Never dispose of hazardous
chemicals down the drain or in the regular trash unless specifically permitted by regulations
and institutional policies for certain non-hazardous materials.[9]

Specific Disposal Procedures for "S 135" Variants
STS-135 (Synthetic Cannabinoid)

STS-135 is a research chemical. While its toxicological properties have not been thoroughly
investigated, it is prudent to handle it as a potentially hazardous substance.[10][11]

Disposal Protocol:

o Spill Cleanup: In case of a spill, avoid raising dust.[11] Contain the spill and collect the
material using appropriate personal protective equipment (PPE), such as gloves, safety
goggles, and a respirator.[11]

o Waste Collection: Transfer the spilled material or any unwanted STS-135 into a designated
and labeled chemical waste container.[10][11]

» Final Disposal: The waste must be disposed of in accordance with local, state, and federal
regulations.[10] Contact your institution's EHS department to arrange for pickup and disposal
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by a licensed hazardous waste contractor.

S-135 (Paint Reducer)

S-135, as identified from Adams Paint Company, is a flammable liquid and vapor that poses
several health hazards, including skin and eye irritation, and potential for causing genetic
defects, cancer, and reproductive harm.[12]

Disposal Protocol:

o Spill Cleanup: For spills, remove all ignition sources.[12] Absorb the spill with an inert
material such as dry sand or earth.[12] Use non-sparking tools to collect the absorbed
material and place it into a chemical waste container for disposal.[12]

o Waste Classification: Consult the US EPA Guidelines in 40 CFR Part 261.3 to classify the
waste as hazardous.[12]

o Final Disposal: Arrange for disposal in accordance with EPA, state, and local guidelines.[12]
This typically involves collection by a licensed hazardous waste management company. Oil-
based paints and solvents are generally considered hazardous waste and should not be
disposed of in regular trash or down the drain.[8][13]

Quantitative Data Summary

The following table summarizes key quantitative data for the identified "S 135" substances.
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Property STS-135 S-135 (Paint Reducer)

CAS Number 1354631-26-7 Mixture

] Solid (based on handling o
Physical State ) ) Liquid[14]
advice to avoid dust)[11]

Flash Point No data available[10] 81°F (27°C)[14]

~0.25 mg/ml in 1:3 DMSO:PBS
B (pH 7.2); ~10 mg/ml in EtOH; o
Solubility ] Negligible in water[14]
~20 mg/ml in DMF &

DMSO[10]

o Flammable, skin/eye irritant,
Potential irritant; harmful by )
, o _ _ may cause genetic defects,
Hazards inhalation, ingestion, or skin )
cancer, and reproductive

absorption[10] harm[12]
arm

Disposal Workflow Diagram

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste.
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Start: Chemical is identified as waste

Is the waste hazardous?

No Yes

Select a compatible, labeled hazardous waste container
Dispose in regular trash or down the drain per institutional policy

Segregate from incompatible wastes
Store in a designated Satellite Accumulation Area (SAA)

Keep container closed

Container is full or waste is ready for disposal

Yes

Contact Environmental Health & Safety (EHS) for pickup

EHS transports waste for final disposal

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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